(2-Chloro-5-vinyl-benzyl)-cyclopropyl-carbamic Acid tert-butyl Ester

• Molecular Formula: C17H22ClNO2
• Molecular Weight: 307.8 g/mol
• IUPAC Name: tert-butyl N-[(2-chloro-5-ethenylphenyl)methyl]-N-cyclopropylcarbamate
• InChI: InChI=1S/C17H22ClNO2/c1-5-12-6-9-15(18)13(10-12)11-19(14-7-8-14)16(20)21-17(2,3)4/h5-6,9-10,14H,1,7-8,11H2,2-4H3
• InChI Key: QCMYBAJQTNZQEI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(CC1=C(C=CC(=C1)C=C)Cl)C2CC2

Description

(2-Chloro-5-vinyl-benzyl)-cyclopropyl-carbamic Acid tert-butyl Ester is a useful research compound. Its molecular formula is C17H22ClNO2 and its molecular weight is 307.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a sol. of (5-bromo-2-chloro-benzyl)-cyclopropyl-carbamic acid tert-butyl ester (105 g, 0.292 mol) in DME (800 mL) under N2 at rt was added Pd(PPh3)4 (16.9 g, 14.6 mmol). The mixture was stirred at rt for 30 min, and K2CO3 (40.7 g, 292 mmol), water (350 mL) and 4,4,5,5-tetramethyl-2-vinyl-[1,3,2]dioxaborolane (52.0 mL, 292 mmol) were added. The mixture was heated to reflux for 3 h. The mixture was allowed to cool to rt, and water (500 mL) was added. The mixture was extracted with Et2O (4×). The combined org. extracts were dried over MgSO4, filtered, and the solvents were removed under reduced pressure. Purification of the crude by FC (heptane/EtOAc 9:1) yielded the title compound (70.9 g, 79%). LC-MS: tR=1.10 min; ES+: 293.38.